Cas no 2202368-58-7 (6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2202368-58-7
• MF: C₁₅H₁₅F₃N₄O
• MW: 324.301013231277
• CID: 6054766
• PubChem ID: 126926975
• Update Time: 2025-10-13

6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-methyl-2-[[1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]methyl]pyridazin-3-one
• F6604-7045
• AKOS032914827
• 6-methyl-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one
• 2202368-58-7

• Inchi： 1S/C15H15F3N4O/c1-10-4-5-13(23)22(20-10)9-11-7-21(8-11)14-12(15(16,17)18)3-2-6-19-14/h2-6,11H,7-9H2,1H3
• InChI Key： CGXRNMDEITXVAD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CC(CN2C(C=CC(C)=N2)=O)C1)(F)F

Computed Properties

• Exact Mass: 324.11979560g/mol
• Monoisotopic Mass: 324.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.8Ų

Additional information on 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No: 2202368-58-7)

6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS No 2202368-58-7, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The intricate molecular architecture of this compound, featuring a dihydropyridazinone core fused with a trifluoromethyl-substituted pyridine ring and an azetidine moiety, makes it a fascinating subject for further investigation.

The presence of the trifluoromethyl group in the pyridine ring is particularly noteworthy, as such substituents are known to enhance the metabolic stability and binding affinity of small molecules. This feature is crucial in pharmaceutical design, where optimizing bioavailability and target interaction is paramount. The azetidine ring further contributes to the compound's structural complexity, potentially influencing its pharmacokinetic properties and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that the dihydropyridazinone core may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation, pain signaling, and metabolic regulation. These interactions are of particular interest in the development of novel therapeutic agents.

The synthesis of 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful manipulation of functional groups to achieve the desired molecular framework. Techniques such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations are often employed to construct the complex heterocyclic system.

In terms of biological activity, preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory processes. The trifluoromethyl group, known for its ability to modulate enzyme activity, plays a key role in this interaction. Additionally, the azetidine moiety may contribute to binding specificity by forming hydrogen bonds or other non-covalent interactions with target proteins.

The potential applications of 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one extend beyond anti-inflammatory therapies. Researchers are exploring its potential in other therapeutic areas, including neurodegenerative diseases and cancer treatment. The compound's ability to modulate multiple biological pathways makes it a versatile scaffold for drug development.

The use of high-throughput screening (HTS) techniques has facilitated the rapid identification of lead compounds like this one. By testing thousands of compounds against various biological targets, researchers can quickly determine which molecules exhibit promising activity. This approach has significantly accelerated the drug discovery process in recent years.

Future studies on 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-ylazetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one will likely focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Understanding how this compound is metabolized and excreted will be crucial for determining its suitability for clinical development.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the potential of compounds like this one. By leveraging computational tools, researchers can predict novel interactions and optimize molecular structures more efficiently than traditional methods allow.

In conclusion, 6-methyl-2-({1-3-(trifluoromethyl)pyridin-2-yiazetidinane}-methyl)-2,3-dihydropyridazinone (CAS No: 2202368587) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of novel therapeutics.